2-butyl-6-{[1-(2-chlorobenzyl)-1H-pyrrol-2-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
2-butyl-6-{[1-(2-chlorobenzyl)-1H-pyrrol-2-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0929921
InChI:
InChI=1S/C21H20ClN5OS/c1-2-3-10-18-25-27-19(23)16(20(28)24-21(27)29-18)12-15-8-6-11-26(15)13-14-7-4-5-9-17(14)22/h4-9,11-12,23H,2-3,10,13H2,1H3/b16-12-,23-19?
SMILES:
CCCCC1=NN2C(=N)C(=CC3=CC=CN3CC4=CC=CC=C4Cl)C(=O)N=C2S1
Molecular Formula:
C21H20ClN5OS
Molecular Weight:
425.9 g/mol
2-butyl-6-{[1-(2-chlorobenzyl)-1H-pyrrol-2-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
CAS No.:
Cat. No.: VC0929921
Molecular Formula: C21H20ClN5OS
Molecular Weight: 425.9 g/mol
* For research use only. Not for human or veterinary use.
![2-butyl-6-{[1-(2-chlorobenzyl)-1H-pyrrol-2-yl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H20ClN5OS |
|---|---|
| Molecular Weight | 425.9 g/mol |
| IUPAC Name | (6Z)-2-butyl-6-[[1-[(2-chlorophenyl)methyl]pyrrol-2-yl]methylidene]-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
| Standard InChI | InChI=1S/C21H20ClN5OS/c1-2-3-10-18-25-27-19(23)16(20(28)24-21(27)29-18)12-15-8-6-11-26(15)13-14-7-4-5-9-17(14)22/h4-9,11-12,23H,2-3,10,13H2,1H3/b16-12-,23-19? |
| Standard InChI Key | JRAQVBMCMSJLRO-OMLAYDHKSA-N |
| Isomeric SMILES | CCCCC1=NN2C(=N)/C(=C/C3=CC=CN3CC4=CC=CC=C4Cl)/C(=O)N=C2S1 |
| SMILES | CCCCC1=NN2C(=N)C(=CC3=CC=CN3CC4=CC=CC=C4Cl)C(=O)N=C2S1 |
| Canonical SMILES | CCCCC1=NN2C(=N)C(=CC3=CC=CN3CC4=CC=CC=C4Cl)C(=O)N=C2S1 |
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